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Compound of Interest

Compound Name: Folic Acid-d2

Cat. No.: B588965

Essential Safety and Handling Guide for Folic
Acid-d2

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides immediate and essential
safety and logistical information for Folic Acid-d2, a deuterated form of Folic Acid. While Folic
Acid is not classified as a hazardous substance, adherence to proper laboratory protocols is
crucial to maintain a safe working environment.[1]

Personal Protective Equipment (PPE)

When handling Folic Acid-d2, especially in powder form, the following personal protective
equipment is recommended to minimize exposure and prevent contamination.
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PPE Category Item Specification Rationale
Safety glasses with EN166 or OSHA 29
Eye and Face ] ) Protects eyes from
) side shields or CFR 1910.133 )
Protection _ dust particles.
goggles compliant
ASTM D6978

Hand Protection

Nitrile or neoprene

gloves

compliant for Prevents skin contact.
chemotherapy gloves [2]

is a good practice

Body Protection

Laboratory coat or

disposable gown

Solid front, long Protects clothing and

sleeves, and tight- skin from

fitting cuffs contamination.[3]

Respiratory Protection

Not generally required
under normal use with

good ventilation

Use a particulate filter o ) )

_ _ Minimizes inhalation
respirator (e.g., N95) if ) ]

] of airborne particles.
dust is generated

Operational Plan: Step-by-Step Handling Procedure

Adherence to a structured workflow is critical for the safe handling of Folic Acid-d2 from

receipt to disposal.
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Caption: Safe handling workflow for Folic Acid-d2.
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e Preparation:

o Work in a well-ventilated area, such as a chemical fume hood, especially when handling
the powder form.

o Before handling, put on all required PPE as specified in the table above.

e Handling:

o

Avoid all personal contact, including inhalation of dust.

[e]

When weighing, use techniques that minimize dust generation.

o

Keep containers securely sealed when not in use.

[¢]

Do not eat, drink, or smoke in the handling area.
e In Case of a Spill:

o Minor Spills: For dry spills, carefully sweep or vacuum the material, avoiding dust
generation, and place it in a sealed container for disposal.

o Major Spills: Alert personnel in the area and, if necessary, emergency responders. Control
personal contact by wearing appropriate PPE. Prevent spillage from entering drains or
water courses.

e First Aid:

[e]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

o

Skin Contact: Wash the affected area with soap and water.

[¢]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

[¢]

Ingestion: Rinse mouth with water and seek medical advice.

Disposal Plan
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Proper disposal of Folic Acid-d2 and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

e Unused Material: Dispose of waste material in accordance with national and local
regulations. Do not mix with other waste and leave chemicals in their original containers if
possible.

o Contaminated Materials: PPE and other materials contaminated with Folic Acid-d2 should
be placed in a sealed, labeled container for disposal.

o Empty Containers: Handle uncleaned containers as you would the product itself.

» General Guidance: For non-hazardous substances like Folic Acid, at-home disposal
guidance for unused medicines can be adapted for small research quantities where
permitted. This involves mixing the substance with an undesirable material like coffee
grounds or cat litter, placing it in a sealed plastic bag, and disposing of it in the trash.
However, for laboratory settings, always follow your institution's specific waste disposal
protocols.

Quantitative Data Summary

The following table summarizes key physical and chemical properties of Folic Acid, which are
expected to be very similar for Folic Acid-d2.

Property Value

Molecular Formula C19H19N706 (for Folic Acid)

Molecular Weight 441.4 g/mol (for Folic Acid)

Appearance Yellow-orange powder solid

Melting Point 250 °C /482 °F

pH 4.0-4.8

Solubility No information available

Stability Stable under normal conditions; light sensitive.
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By following these guidelines, researchers can safely handle Folic Acid-d2, minimizing risks
and ensuring a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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